2-[(5-chloro-2-methylphenyl)amino]-4-oxo-4-phenylbutanoic acid

• IUPAC Name: 2-(5-chloro-2-methylanilino)-4-oxo-4-phenylbutanoic acid
• InChI: InChI=1S/C17H16ClNO3/c1-11-7-8-13(18)9-14(11)19-15(17(21)22)10-16(20)12-5-3-2-4-6-12/h2-9,15,19H,10H2,1H3,(H,21,22)
• InChI Key: IIJIENAIMABCRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(CC(=O)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

2-[(5-chloro-2-methylphenyl)amino]-4-oxo-4-phenylbutanoic acid, also known as CB-839, is a potent and selective inhibitor of glutaminase. Glutaminase is an enzyme that converts glutamine to glutamate, a key neurotransmitter in the brain. CB-839 has been extensively studied for its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

2-[(5-chloro-2-methylphenyl)amino]-4-oxo-4-phenylbutanoic acid works by inhibiting the activity of glutaminase, an enzyme that is essential for the growth of cancer cells. Glutaminase is required for the production of glutamate, which is necessary for the synthesis of nucleotides and other molecules that are essential for cell growth and division. By inhibiting glutaminase, this compound blocks the production of glutamate and other molecules that are necessary for cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to induce apoptosis, or cell death, in cancer cells. In addition, this compound has been shown to inhibit the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-chloro-2-methylphenyl)amino]-4-oxo-4-phenylbutanoic acid in lab experiments include its potency and selectivity as a glutaminase inhibitor. This compound has been extensively studied and has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, the limitations of using this compound in lab experiments include the complex synthesis process and the need for expertise in organic chemistry.

Future Directions

There are several future directions for research on 2-[(5-chloro-2-methylphenyl)amino]-4-oxo-4-phenylbutanoic acid. One potential direction is to investigate its potential therapeutic applications in metabolic disorders such as obesity and diabetes. Another potential direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to understand the mechanism of action of this compound and to identify potential biomarkers for patient selection.

Scientific Research Applications

2-[(5-chloro-2-methylphenyl)amino]-4-oxo-4-phenylbutanoic acid has been extensively studied for its potential therapeutic applications in cancer and other diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use in treating metabolic disorders such as obesity and diabetes.